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Compound of Interest

Compound Name: GS967

Cat. No.: B15589792 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This document provides detailed protocols for the preparation, storage, and handling of stock

solutions of GS967, a potent and selective inhibitor of the late cardiac sodium current (late

INa).[1] Accurate preparation of stock solutions is critical for ensuring the reliability and

reproducibility of experimental results. These guidelines amalgamate data from various

suppliers and scientific literature to provide a comprehensive resource for researchers.

Compound Information
GS967 (also known as GS-458967) is a small molecule modulator used in cardiovascular and

neurological research.[2][3] Its primary mechanism of action is the inhibition of the persistent

sodium current, with significantly less effect on the peak sodium current.[3][4]

Table 1: Chemical and Physical Properties of GS967
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Property Value Source

CAS Number 1262618-39-2 [1][4][5][6]

Molecular Formula C₁₄H₇F₆N₃O [1][2][4][5][6]

Molecular Weight 347.22 g/mol [1][2][4][6]

Appearance White to off-white solid [1]

Solubility and Recommended Solvents
GS967 is practically insoluble in water but exhibits good solubility in several organic solvents.

[4][6] The choice of solvent is crucial for achieving the desired concentration and ensuring the

stability of the stock solution.

Table 2: Solubility of GS967 in Common Solvents

Solvent Solubility Notes Source

DMSO

≥ 20 mg/mL to 50

mg/mL (approx. 57.6

mM to 144 mM)

Use freshly opened,

anhydrous DMSO as

it is hygroscopic,

which can affect

solubility. Ultrasonic

treatment may be

needed to fully

dissolve the

compound.

[1][2][4][5]

Ethanol

≥ 12 mg/mL to 46

mg/mL (approx. 34.6

mM to 132.5 mM)

Ultrasonic treatment

can aid dissolution.
[2][4][5][6]

DMF
25 mg/mL (approx. 72

mM)
--- [5]

For most in vitro applications, DMSO is the recommended solvent due to its high solubilizing

capacity for GS967.
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Experimental Protocols
Preparation of High-Concentration Stock Solution for In
Vitro Use (e.g., 10 mM in DMSO)
This protocol describes the preparation of a 10 mM stock solution in DMSO, a common starting

concentration for serial dilutions in cell-based assays.

Materials:

GS967 powder

Anhydrous or newly opened Dimethyl Sulfoxide (DMSO)

Vortex mixer

Ultrasonic bath (optional)

Sterile microcentrifuge tubes or vials

Procedure:

Calculate the required mass of GS967:

To prepare 1 mL of a 10 mM stock solution, you will need:

Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L x 0.001 L x 347.22 g/mol x 1000 mg/g = 3.4722 mg

Weigh the GS967 powder accurately using a calibrated analytical balance.

Add the appropriate volume of DMSO. For 3.4722 mg of GS967, add 1 mL of DMSO.

Dissolve the compound. Vortex the solution thoroughly. If precipitation or cloudiness occurs,

sonicate the solution in an ultrasonic bath for a few minutes to aid dissolution.[1]

Aliquot and store. Once fully dissolved, aliquot the stock solution into smaller, single-use

volumes in sterile tubes to avoid repeated freeze-thaw cycles.
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Workflow for Preparing a 10 mM GS967 Stock Solution in DMSO

Preparation

Storage

1. Weigh 3.47 mg
of GS967 Powder

2. Add 1 mL of
Anhydrous DMSO

Transfer powder to tube

3. Vortex and/or Sonicate
to Dissolve

Create solution

4. Aliquot into
Single-Use Tubes

Clear solution obtained

5. Store at -20°C or -80°C
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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